Cas no 1807139-04-3 (5-(Difluoromethyl)-2-methyl-3-nitropyridine-6-acetonitrile)

• Product Name: 5-(Difluoromethyl)-2-methyl-3-nitropyridine-6-acetonitrile
• CAS No: 1807139-04-3
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4898020
• Update Time: 2025-05-26

5-(Difluoromethyl)-2-methyl-3-nitropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methyl-3-nitropyridine-6-acetonitrile

• Inchi： 1S/C9H7F2N3O2/c1-5-8(14(15)16)4-6(9(10)11)7(13-5)2-3-12/h4,9H,2H2,1H3
• InChI Key： KHBNERQMHDFHDR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C)N=C1CC#N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 1.4
• Topological Polar Surface Area: 82.5

Additional information on 5-(Difluoromethyl)-2-methyl-3-nitropyridine-6-acetonitrile

Introduction to 5-(Difluoromethyl)-2-methyl-3-nitropyridine-6-acetonitrile (CAS No. 1807139-04-3) and Its Applications in Modern Chemical Biology

5-(Difluoromethyl)-2-methyl-3-nitropyridine-6-acetonitrile (CAS No. 1807139-04-3) is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoromethyl group, a methyl substituent, and a nitro group on a pyridine backbone with an acetonitrile moiety at the 6-position, exhibits remarkable potential in the development of novel bioactive molecules.

The structural motif of this compound positions it as a versatile intermediate in synthetic chemistry, particularly in the synthesis of heterocyclic compounds that are prevalent in medicinal chemistry. The presence of the difluoromethyl group is particularly noteworthy, as it is a common pharmacophore in drug discovery due to its ability to enhance metabolic stability and binding affinity. This feature has made it a valuable building block for designing small-molecule inhibitors targeting various biological pathways.

In recent years, there has been growing interest in the application of nitro-substituted pyridines in medicinal chemistry. The nitro group not only serves as a handle for further functionalization but also contributes to the electronic properties of the molecule, influencing its interactions with biological targets. For instance, studies have demonstrated that nitro-pyridines can act as probes for imaging applications and have shown promise in the development of anti-inflammatory and anticancer agents.

The 6-acetonitrile moiety further enhances the utility of this compound as a synthetic intermediate. Acetonitrile groups are frequently employed in medicinal chemistry due to their ability to improve solubility and facilitate further derivatization. This makes 5-(Difluoromethyl)-2-methyl-3-nitropyridine-6-acetonitrile a valuable scaffold for generating libraries of compounds for high-throughput screening.

Recent advancements in computational chemistry have also highlighted the importance of this compound in drug design. Molecular modeling studies have shown that the rigid pyridine core, combined with the electron-withdrawing effects of the nitro group and the lipophilic nature of the difluoromethyl substituent, can optimize interactions with protein targets. These insights have guided the development of novel derivatives with enhanced pharmacological properties.

One particularly exciting area of research involves the use of this compound in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. The structural features of 5-(Difluoromethyl)-2-methyl-3-nitropyridine-6-acetonitrile make it an ideal candidate for designing inhibitors that can modulate kinase activity. Preliminary studies have shown that derivatives of this compound exhibit promising inhibitory effects on specific kinases, suggesting their potential as lead compounds for further optimization.

Another emerging application lies in its use as a precursor for fluorescent probes. The combination of electronic and steric effects provided by its functional groups allows for fine-tuning of photophysical properties. Researchers have leveraged these properties to develop probes for cellular imaging, enabling real-time visualization of biological processes at high resolution.

The synthesis of this compound also showcases modern synthetic methodologies. Advances in catalytic processes have enabled more efficient and sustainable routes to complex heterocycles like this one. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the desired substituents with high selectivity and yield.

In conclusion, 5-(Difluoromethyl)-2-methyl-3-nitropyridine-6-acetonitrile (CAS No. 1807139-04-3) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it an invaluable tool for drug discovery and molecular imaging. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to play an increasingly important role in developing next-generation bioactive molecules.